Cas no 90953-98-3 (Propanoic acid,2-[(2-furanylmethyl)thio]-)

• Product Name: Propanoic acid,2-[(2-furanylmethyl)thio]-
• CAS No: 90953-98-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 799024
• PubChem ID: 6483756
• Update Time: 2025-08-05

Propanoic acid,2-[(2-furanylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(2-furanylmethyl)thio]-
• 2-(furan-2-ylmethylsulfanyl)propanoate
• 2-[(FURAN-2-YLMETHYL)SULFANYL]PROPANOATE
• 2-Furfurylmercapto-propionsaeure
• 2-furfurylsulfanyl-propionic acid
• SB61371
• 2-((Furan-2-ylmethyl)thio)propanoicacid
• 2-((Furan-2-ylmethyl)thio)propanoic acid
• AKOS000300945
• 2-(Furan-2-ylmethylsulfanyl)-propionic acid
• HMS1704H01
• 90953-98-3
• 2-(furan-2-ylmethylsulfanyl)propanoic acid
• SCHEMBL1641497
• AKOS017268688

• MDL： MFCD02283557
• Inchi： 1S/C8H10O3S/c1-6(8(9)10)12-5-7-3-2-4-11-7/h2-4,6H,5H2,1H3,(H,9,10)
• InChI Key： QHUGWSPVCLPCMI-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)C(C(=O)O)C

Computed Properties

• Exact Mass: 185.02700
• Monoisotopic Mass: 186.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.197
• Boiling Point: 247.6°Cat760mmHg
• Flash Point: 103.5°C
• PSA: 78.57000
• LogP: 0.65120
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Propanoic acid,2-[(2-furanylmethyl)thio]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Propanoic acid,2-[(2-furanylmethyl)thio]-

Propanoic acid,2-[(2-furanylmethyl)thio]- (CAS No. 90953-98-3): A Comprehensive Overview in Modern Chemical Research

Propanoic acid,2-[(2-furanylmethyl)thio]-, identified by the Chemical Abstracts Service Number (CAS No.) 90953-98-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure incorporates a thioether linkage between a propanoic acid moiety and a furfuryl methyl group, making it a versatile intermediate in synthetic chemistry.

The compound's significance is further underscored by its role in the development of novel pharmaceutical agents. In recent years, there has been a growing interest in exploring the pharmacological properties of thioether-containing compounds. These derivatives are known for their ability to modulate biological pathways, making them valuable candidates for drug discovery. Specifically, Propanoic acid,2-[(2-furanylmethyl)thio]- has been investigated for its potential in inhibiting certain enzymes and receptors that are implicated in inflammatory and neurological disorders.

Recent studies have highlighted the compound's efficacy in preclinical models. Researchers have demonstrated that derivatives of this molecule can interact with specific targets in biological systems, leading to therapeutic effects. For instance, modifications of the furfuryl methyl group have been found to enhance binding affinity to certain protein receptors, thereby improving drug efficacy. This has opened up new avenues for the development of targeted therapies.

The synthesis of Propanoic acid,2-[(2-furanylmethyl)thio]- involves intricate organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has shown promise in material science applications. The thioether functionality allows for the incorporation of Propanoic acid,2-[(2-furanylmethyl)thio]- into polymers and coatings, where it can enhance material properties such as flexibility and thermal stability. Such applications are particularly relevant in industries that require durable and high-performance materials.

The chemical properties of Propanoic acid,2-[(2-furanylmethyl)thio]- also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are essential for characterizing complex mixtures and ensuring the purity of chemical products.

The environmental impact of this compound is another area of interest. Researchers are evaluating its biodegradability and toxicity to assess its suitability for industrial use. Studies have shown that proper handling and disposal protocols can mitigate any potential environmental risks associated with its use.

The future prospects of Propanoic acid,2-[(2-furanylmethyl)thio]- are vast and multifaceted. Ongoing research is focused on expanding its applications into new fields such as agrochemicals and specialty chemicals. By leveraging its unique structural features, scientists aim to develop innovative solutions that address global challenges in healthcare and industry.

In conclusion, Propanoic acid,2-[(2-furanylmethyl)thio]- (CAS No. 90953-98-3) is a compound of considerable interest due to its diverse applications and potential benefits. Its role in pharmaceutical research, material science, and analytical chemistry underscores its importance in modern chemical investigations. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further solidifying its place as a cornerstone of chemical innovation.